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Compound of Interest

Compound Name: (S)-PA 824-d4

CAS No.: 1346617-34-2

Cat. No.: B585060

Get Quote

Executive Technical Summary
(S)-PA 824-d4 is the tetradeuterated isotopologue of Pretomanid (PA-824), a

nitroimidazooxazine antimycobacterial agent.[1] In high-sensitivity pharmacokinetic (PK)

assays, it serves as the critical Internal Standard (IS) to normalize matrix effects, recovery

variances, and ionization suppression.[1]

This guide moves beyond generic protocols to address the specific mass spectrometric

behavior of the nitroimidazooxazine core. It validates the m/z 364.2 → 175.0 transition,

explaining the mechanistic "label loss" phenomenon that defines this compound's

fragmentation.

Chemical Identity & Mass Spectrometric Profile
Structural & Isotopic Configuration
Unlike many internal standards where deuterium is placed on the aromatic ring to retain the

label in the fragment, (S)-PA 824-d4 typically carries its isotopic labels on the oxazine ring

(positions 5 and 7).
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Feature (S)-PA 824 (Analyte)
(S)-PA 824-d4 (Internal
Standard)

Formula C₁₄H₁₂F₃N₃O₅ C₁₄H₈D₄F₃N₃O₅

Molecular Weight ~359.26 Da ~363.28 Da

Precursor Ion [M+H]⁺ m/z 360.2 m/z 364.2

Primary Fragment m/z 175.0 m/z 175.0

Label Retention N/A Lost in Neutral Fragment

The "Label Loss" Fragmentation Mechanism
A common pitfall in developing MRM methods for this compound is assuming the fragment ion

will shift by +4 Da.

Mechanism: Upon Collision Induced Dissociation (CID), the ether linkage cleaves.

Charge Retention: The positive charge stabilizes on the 4-(trifluoromethoxy)benzyl cation

(the side chain).

Neutral Loss: The nitroimidazooxazine core (containing the d4 labels) is lost as a neutral

species.

Result: Both the analyte and the d4-IS produce the same product ion (m/z 175.0), but are

resolved by their distinct precursor masses.

(S)-PA 824-d4 [M+H]+
m/z 364.2
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Figure 1: CID Fragmentation pathway showing the loss of the deuterated core and retention of

the unlabeled benzyl cation.

Experimental Workflow: Quantification Protocol
Sample Preparation: Liquid-Liquid Extraction (LLE)
LLE is superior to protein precipitation (PPT) for nitroimidazooxazines due to their high

lipophilicity and the need to remove plasma phospholipids that cause ion suppression.[1]

Protocol:

Aliquot: Transfer 50 µL of plasma into a 1.5 mL Eppendorf tube.

IS Spiking: Add 10 µL of (S)-PA 824-d4 working solution (500 ng/mL in 50% MeOH). Vortex

gently (5 sec).[1]

Extraction: Add 1.0 mL of Ethyl Acetate/Hexane (50:50 v/v).

Why: This non-polar mixture maximizes recovery of the drug while excluding polar matrix

components.

Agitation: Shake on a reciprocating shaker for 10 min at 1200 rpm.

Phase Separation: Centrifuge at 10,000 × g for 5 min at 4°C.

Concentration: Transfer 800 µL of the supernatant (organic layer) to a clean tube. Evaporate

to dryness under N₂ stream at 40°C.

Reconstitution: Reconstitute in 100 µL of Mobile Phase (60:40 Water/Acetonitrile). Vortex 1

min and transfer to LC vials.

LC-MS/MS Conditions
Chromatography (Reverse Phase):

Column: Agilent Poroshell 120 EC-C18 (2.1 × 50 mm, 2.7 µm) or equivalent.[1]

Mobile Phase A: 0.1% Formic Acid in Water.
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Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.4 mL/min.[1]

Gradient:

0.0 min: 30% B[1]

0.5 min: 30% B[1]

2.5 min: 90% B (Elution of PA-824 and d4-IS)[1]

3.5 min: 90% B[1]

3.6 min: 30% B (Re-equilibration)

Mass Spectrometry (Sciex API 4000/5500 or Thermo Q-Exactive):

Source: Turbo Ion Spray (ESI).[1]

Polarity: Positive (+).[1]

MRM Transitions:

Analyte
Precursor
(Q1)

Product
(Q3)

Dwell (ms) DP (V) CE (eV)

(S)-PA 824 360.2 175.0 100 70 25

(S)-PA 824-

d4
364.2 175.0 100 70 25

Method Validation & Troubleshooting
Cross-Signal Interference (Crosstalk)
Because both the analyte and IS share the same product ion (m/z 175.0), you must verify that

the mass resolution of Q1 (Precursor) is sufficient to prevent "isotopic cross-talk."
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Test: Inject a high concentration of unlabeled PA-824 (ULOQ). Monitor the IS channel (364.2

→ 175.0).

Acceptance: The signal in the IS channel must be < 5% of the IS response.

Cause: If the M+4 isotope of the natural drug contributes to the IS channel. Given the natural

abundance of ¹³C, ³⁷Cl, etc., M+4 is negligible for this molecule, making this IS pair highly

robust.

Matrix Effect Assessment
Calculate the IS-Normalized Matrix Factor: ngcontent-ng-c2372798075="" _nghost-ng-

c102404335="" class="ng-star-inserted display">

The d4-IS should track the analyte's suppression perfectly. If the IS response varies >15%
between individual lots of plasma, re-evaluate the extraction efficiency.

Stability of the Nitro Group
Nitroimidazooxazines can be light-sensitive and prone to reduction.

Precaution: Perform all extractions under yellow light or low-light conditions.

Storage: Store stock solutions of (S)-PA 824-d4 in amber glass at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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